Cas no 1227959-27-4 (2-(Cyano-13C,15N)thiophene-D3)
2-(Cyano-13C,15N)thiophene-D3 structure
Product Name:2-(Cyano-13C,15N)thiophene-D3
CAS No:1227959-27-4
MF:C5H3NS
MW:114.153568506241
CID:6809973
PubChem ID:49758624
Update Time:2025-03-28
2-(Cyano-13C,15N)thiophene-D3 Chemical and Physical Properties
Names and Identifiers
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- AKOS015942183
- 2-(Cyano-13C,15N)thiophene-D3
- CS-19660
- 1227959-27-4
-
- Inchi： 1S/C5H3NS/c6-4-5-2-1-3-7-5/h1-3H/i1D,2D,3D,4+1,6+1
- InChI Key： CUPOOAWTRIURFT-FFJQQIKGSA-N
- SMILES： S1C([2H])=C([2H])C([2H])=C1[13C]#[15N]
Computed Properties
- Exact Mass: 114.01784024Da
- Monoisotopic Mass: 114.01784024Da
- Isotope Atom Count: 5
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 102
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 52Ų
2-(Cyano-13C,15N)thiophene-D3 Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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